4-Ethynyl-2-fluoro-1-methoxybenzene
Overview
Description
“4-Ethynyl-2-fluoro-1-methoxybenzene” is a chemical compound with the molecular formula C9H7FO. It has a molecular weight of 150.15 . The compound is also known by its IUPAC name, 2-ethynyl-4-fluoro-1-methoxybenzene .
Molecular Structure Analysis
The InChI code for “4-Ethynyl-2-fluoro-1-methoxybenzene” is 1S/C9H7FO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3 . This indicates that the compound has a benzene ring with ethynyl (C≡CH), fluoro (F), and methoxy (OCH3) substituents .It is stored at a temperature of 4 degrees Celsius . The compound has a normal shipping temperature .
Scientific Research Applications
“4-Ethynyl-2-fluoro-1-methoxybenzene” is a chemical compound with the CAS Number: 1600425-77-1 . It’s typically stored at room temperature and comes in a powder form . This compound is often used as a building block in organic synthesis .
- 2-ethynyl-4-fluoro-1-methoxybenzene : This compound is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene” and is also used as a building block in organic synthesis .
- 4-ethynyl-1-fluoro-2-methoxybenzene : This is another compound that is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene”. It’s also used in organic synthesis .
- 4-Bromo-2-fluoroanisole : This compound has been used in the synthesis of 1,4-bis[(3′-fluoro-4′-n alkoxyphenyl)ethynyl]benzenes .
- 4-Ethynylanisole : A library of potential antifungal triazole-modified beta-methoxyacrylate analogues was designed and synthesized via a Cu(I)-catalyzed 1,3-dipolar alkyne-azide coupling reaction or 'click chemistry’ .
- 2-ethynyl-4-fluoro-1-methoxybenzene : This compound is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene” and is also used as a building block in organic synthesis .
- 4-ethynyl-1-fluoro-2-methoxybenzene : This is another compound that is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene”. It’s also used in organic synthesis .
- 4-Bromo-2-fluoroanisole : This compound has been used in the synthesis of 1,4-bis[(3′-fluoro-4′-n alkoxyphenyl)ethynyl]benzenes .
- 4-Ethynylanisole : A library of potential antifungal triazole-modified beta-methoxyacrylate analogues was designed and synthesized via a Cu(I)-catalyzed 1,3-dipolar alkyne-azide coupling reaction or 'click chemistry’ .
Safety And Hazards
properties
IUPAC Name |
4-ethynyl-2-fluoro-1-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO/c1-3-7-4-5-9(11-2)8(10)6-7/h1,4-6H,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCQZNIONNPEWAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C#C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30424053 |
Source
|
| Record name | 4-ethynyl-2-fluoro-1-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30424053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethynyl-2-fluoro-1-methoxybenzene | |
CAS RN |
120136-28-9 |
Source
|
| Record name | 4-ethynyl-2-fluoro-1-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30424053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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